Cas no 2138269-87-9 (4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole)

• Product Name: 4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole
• CAS No: 2138269-87-9
• MF: C₆H₄N₄O₂S
• MW: 196.18655872345
• CID: 5603071
• PubChem ID: 165749635
• Update Time: 2025-10-29

4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole
• 2138269-87-9
• EN300-1116334

• Inchi： 1S/C6H4N4O2S/c11-10(12)5-1-8-9(2-5)6-3-13-4-7-6/h1-4H
• InChI Key： MXXXVOQXLCZKTK-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)N1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.00549656g/mol
• Monoisotopic Mass: 196.00549656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole

Comprehensive Overview of 4-(4-Nitro-1H-pyrazol-1-yl)-1,3-thiazole (CAS No. 2138269-87-9)

4-(4-Nitro-1H-pyrazol-1-yl)-1,3-thiazole is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the CAS number 2138269-87-9, this compound is often searched in scientific databases for its role in drug discovery and material science. Researchers are particularly interested in its nitro-pyrazole and thiazole moieties, which are known for their bioactivity and versatility in synthetic chemistry.

The compound’s molecular structure combines a 1,3-thiazole ring with a 4-nitro-1H-pyrazole group, making it a valuable scaffold for designing novel molecules. Its nitro group enhances electrophilic reactivity, while the thiazole ring contributes to its stability and binding affinity in biological systems. This dual functionality has led to its exploration in antimicrobial, antifungal, and anticancer applications, aligning with current trends in combating drug-resistant pathogens and precision medicine.

In the context of AI-driven drug discovery, 4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole is frequently mentioned in computational studies. Machine learning models predict its potential as a kinase inhibitor or enzyme modulator, addressing high-demand therapeutic targets like cancer signaling pathways. These insights are often highlighted in PubMed and SciFinder queries, reflecting its relevance in modern research.

From a synthetic perspective, the compound’s preparation involves multistep organic reactions, including cyclization and nitration processes. Optimizing its yield and purity is a common challenge discussed in organic chemistry forums, with researchers sharing protocols on platforms like ResearchGate. Its solubility in polar solvents and thermal stability are also key points of investigation for industrial-scale production.

Environmental and green chemistry considerations are increasingly tied to compounds like 4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole. Scientists are exploring catalyst-free synthesis and biodegradable derivatives to reduce ecological impact—a topic trending in ACS Sustainable Chemistry publications. This aligns with global efforts to minimize hazardous waste in chemical manufacturing.

In summary, CAS 2138269-87-9 represents a promising candidate for interdisciplinary research. Its structural hybridity and bioactive potential make it a subject of ongoing studies, particularly in personalized medicine and sustainable chemistry. As databases and AI tools evolve, this compound’s applications are likely to expand, answering pressing questions in life sciences and material innovation.